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Methane (CH₄) and octane (C₈H₁₈) are both non-polar alkanes, which are acyclic saturated

hydrocarbons composed solely of carbon and hydrogen atoms.[1] The interactions between

these molecules are governed by weak intermolecular forces, as there is no significant bond

polarity due to the small electronegativity difference between carbon and hydrogen.[2][3]

Consequently, the only attractions between neighboring alkane molecules are van der Waals

forces, specifically London dispersion forces.[2][4] These forces, while individually weak

(ranging from 0.1-5 kJ/mol), are additive and their cumulative effect significantly influences the

physical properties of these substances.[5]

The strength of London dispersion forces is dependent on the size and surface area of the

molecules.[5][6] As the number of carbon atoms in an alkane chain increases, so does its

molecular size and surface area, leading to stronger intermolecular attractions.[6] This directly

explains why methane, with a single carbon atom, is a gas at room temperature, while octane,

with eight carbon atoms, is a liquid.[7] The boiling point of alkanes steadily increases with

molecular weight due to this increase in the strength of van der Waals forces.[6] For instance,

the boiling point of methane is -161.5°C, whereas the boiling point of decane (C₁₀H₂₂) is 174°C.

[6]
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Dominant Intermolecular Interaction: London
Dispersion Forces
The primary intermolecular force between methane and octane molecules is the London

dispersion force.[2][6][8] This force arises from temporary, fluctuating dipoles in the electron

clouds of the molecules. Even though alkanes are non-polar on average, the constant

movement of electrons can create a transient, instantaneous dipole in one molecule. This

temporary dipole can then induce a corresponding dipole in a neighboring molecule, resulting

in a weak electrostatic attraction.[9]

Because methane is a small, symmetrical molecule and octane is a larger, linear-chain

molecule, the interaction is characterized by the attraction between the transient dipole of a

methane molecule and the induced dipole on a segment of the much larger octane molecule.

The larger surface area of octane allows for more significant areas of contact and, therefore,

stronger cumulative dispersion forces compared to the interactions between methane

molecules themselves.[5]
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Conceptual Model of London Dispersion Forces
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A diagram illustrating the formation of London dispersion forces.

Quantitative Analysis of Methane-Octane
Interactions
The interactions between methane and octane have been quantified through various

experimental and computational methods. Key data points include solubility, enthalpy of

solution, and interfacial tension.

Solubility Data
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The solubility of methane in octane is a direct measure of the favorability of the intermolecular

interactions. Experimental data on the mole fraction solubility of methane in octane at various

temperatures and a partial pressure of 101.325 kPa (1 atm) are presented below.

Temperature (K)
Mole Fraction Solubility (x
10⁻³)

Partial Molar Gibbs Energy
of Solution (kJ/mol)

273.15 Value not provided Value not provided

283.15 Value not provided Value not provided

293.15 Value not provided Value not provided

298.15 5.57
13.109 (calculated for

heptane)

303.15 Value not provided
13.412 (calculated for

heptane)

313.15 Value not provided
14.017 (calculated for

heptane)

Table 1: Tentative solubility

values for methane in octane.

Data is limited, with the value

at 298.15 K being the primary

experimental point reported in

one study.[10] Gibbs energy

values are shown for the

similar methane-heptane

system for context.

Additional studies have measured methane solubility in octane + ethanol mixtures at

significantly higher pressures.[11]

Thermodynamic Data
The enthalpy of solution provides insight into the energy changes that occur when methane

dissolves in octane. The process involves overcoming methane-methane and octane-octane

interactions and forming new methane-octane interactions.
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Thermodynamic Parameter Reported Value (kJ/mol) Source Study

Enthalpy of Solution (ΔHsol) -2.97 Wilcock et al.

Enthalpy of Solution (ΔHsol) -4.16 Hayduk and Buckley

Table 2: Enthalpy of solution

for methane in octane. The

differing values highlight

experimental variability.[10]

Interfacial Tension
The interfacial tension (IFT) between methane and octane is another important parameter that

depends on intermolecular forces. Studies have shown that the IFT decreases with increasing

temperature and pressure, indicating that these conditions weaken the net intermolecular

interactions at the interface.[12] Methane has been shown to be more preferentially adsorbed

on octane than on water.[12]

Experimental Protocols for Characterization
A variety of experimental techniques are employed to measure the physical properties that

arise from methane-octane intermolecular forces.

Measurement of Gas Solubility
The solubility of methane in octane can be determined using volumetric or gas-liquid

chromatography (GLC) methods.

Principle: A known volume of the solvent (octane) is brought into equilibrium with the gas

(methane) at a specific temperature and pressure. The amount of gas that dissolves in the

liquid phase is then measured.

Methodology (Simplified Volumetric Method):

A precise volume of degassed octane is introduced into a thermostatted equilibrium cell.

Methane gas is introduced into the cell at a controlled pressure.
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The system is agitated (e.g., stirred or rocked) for a sufficient time to reach phase

equilibrium.

The volume of undissolved gas is measured, and the change from the initial volume allows

for the calculation of the amount of methane absorbed by the octane.

The mole fraction solubility is calculated from the amount of dissolved methane and the

known amount of octane.

Interfacial Tension Measurement (Pendant-Drop Method)
The pendant-drop method is a common technique for measuring the interfacial tension

between a gas and a liquid under various conditions.

Principle: The shape of a drop of liquid (octane) suspended from the tip of a needle in a

pressurized chamber of gas (methane) is determined by the balance between gravitational

forces and surface/interfacial tension.

Methodology:

An experimental cell is filled with methane and pressurized to the desired level. The

temperature is precisely controlled.

A drop of octane is formed at the tip of a capillary needle inside the cell.

A high-resolution camera captures the profile of the pendant drop.

Image analysis software fits the drop shape to the Young-Laplace equation to determine

the interfacial tension.
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Workflow for Pendant-Drop IFT Measurement
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A simplified workflow for determining methane-octane interfacial tension.
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Computational Approaches
Computational chemistry provides powerful tools for investigating intermolecular forces at the

molecular level. Density Functional Theory (DFT) and molecular dynamics simulations are

used to model the interactions between methane and other molecules.[13][14] These studies

can calculate interaction energies, binding energies, and predict thermodynamic properties.[15]

[16] For alkane mixtures, united-atom forcefields are often used in simulations to model vapor-

liquid equilibrium phase diagrams with reasonable agreement with experimental data.[17]

While many computational studies focus on the activation of methane's C-H bond by metal

complexes, the underlying principles are used to understand the weaker van der Waals

interactions with solvents like octane.[13][18][19]

Conclusion
The intermolecular forces between methane and octane are exclusively London dispersion

forces, a type of van der Waals interaction. The significant difference in molecular size between

the two alkanes leads to a substantial difference in the magnitude of these forces, dictating

their physical states at standard conditions. Quantitative data from solubility and interfacial

tension experiments, combined with thermodynamic parameters like the enthalpy of solution,

provide a comprehensive picture of these weak but crucial interactions. The methodologies

outlined herein represent standard approaches for characterizing the physicochemical behavior

of such non-polar systems, which is fundamental knowledge for applications ranging from

petrochemical engineering to solvent modeling in drug development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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